2-(2-Amino-5-(2-methoxyphenyl)pyrimidin-4-yl)-5-((2-fluorobenzyl)oxy)phenol

• IUPAC Name: 2-[2-amino-5-(2-methoxyphenyl)pyrimidin-4-yl]-5-[(2-fluorophenyl)methoxy]phenol
• InChI: InChI=1S/C24H20FN3O3/c1-30-22-9-5-3-7-17(22)19-13-27-24(26)28-23(19)18-11-10-16(12-21(18)29)31-14-15-6-2-4-8-20(15)25/h2-13,29H,14H2,1H3,(H2,26,27,28)
• InChI Key: KRHVRFFADHHCOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CN=C(N=C2C3=C(C=C(C=C3)OCC4=CC=CC=C4F)O)N
• Molecular Formula: C24H20FN3O3
• Molecular Weight: 417.4 g/mol

Description

2-(2-Amino-5-(2-methoxyphenyl)pyrimidin-4-yl)-5-((2-fluorobenzyl)oxy)phenol is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound is also known as AG-1478 and belongs to the family of tyrosine kinase inhibitors. Tyrosine kinase inhibitors are a class of drugs that target specific enzymes involved in cell signaling pathways, and they have been used to treat various types of cancer and other diseases.

Scientific Research Applications

• Kinase Inhibition for Cancer Therapy : A study on substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluorophenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides revealed potent and selective inhibition of the Met kinase superfamily. This class of compounds, including an analogue that demonstrated complete tumor stasis in a Met-dependent human gastric carcinoma model, has been advanced into phase I clinical trials due to its promising in vivo efficacy and safety profiles (Schroeder et al., 2009).

• Radical Scavenging and Antioxidant Properties : Research on 2-phenyl-pyrido[1,2-a]pyrimidin-4-one derivatives, which share a pyrimidine core with the compound , showed that these compounds possess micromolar to submicromolar aldose reductase inhibitory potency. Additionally, all tested pyridopyrimidinones displayed significant antioxidant properties, particularly the catechol derivatives, suggesting potential for therapeutic use in oxidative stress-related conditions (La Motta et al., 2007).

• Antifungal Applications : A study on 4-Chloro-6-Methoxy-N, N-Dimethylpyrimidin-2-Amine Derivatives, which contain a pyrimidin-2-amine moiety similar to the compound of interest, demonstrated antifungal effects against important types of fungi such as Aspergillus terreus and Aspergillus niger. These findings suggest potential applications of related compounds in developing new antifungal agents (Jafar et al., 2017).

• DNA Cleavage and Anticancer Potential : Fluorinated coumarin–pyrimidine hybrids were synthesized and evaluated for their anticancer activity, with several compounds exhibiting significant cytotoxicity against human cancer cell lines. DNA cleavage studies revealed that some of these compounds could inhibit the growth of pathogenic organisms by cleaving their DNA, indicating potential therapeutic applications in cancer treatment (Hosamani et al., 2015).